Cas no 463962-58-5 (Atorvastatin Acyl-β-D-glucuronide)

• Product Name: Atorvastatin Acyl-β-D-glucuronide
• CAS No: 463962-58-5
• MF: C₃₉H₄₃FN₂O₁₁
• MW: 734.76393532753
• CID: 930350
• PubChem ID: 46780492
• Update Time: 2025-05-21

Atorvastatin Acyl-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Atorvastatin Acyl-b-D-glucuronide
• Atorvastatin Acyl-β-D-glucuronide
• (3R,6R)-6-[(3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Atorvastatin Acyl-beta-D-glucuronide 70%, contains up to 30% lactone
• AKOS030242120
• Atorvastatin Acyl-
• A-D-glucuronide 70%, contains up to 30% lactone
• Atorvastatin Acyl-beta-D-glucuronide
• 463962-58-5
• Atorvastatin acyl-beta-D-glucuronide 70%,contains up to 30% lactone

• Inchi： 1S/C39H43FN2O11/c1-21(2)31-30(37(49)41-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(40)16-14-23)42(31)18-17-26(43)19-27(44)20-28(45)52-39-35(48)33(46)34(47)36(53-39)38(50)51/h3-16,21,26-27,33-36,39,43-44,46-48H,17-20H2,1-2H3,(H,41,49)(H,50,51)/t26-,27-,33?,34-,35?,36?,39+/m1/s1
• InChI Key： ZUTLXLYYUSGCQH-MEGOBGROSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)O[C@@H]1C(C([C@H](C(C(=O)O)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 734.28508835g/mol
• Monoisotopic Mass: 734.28508835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 15
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Melting Point: 145-147°C

Additional information on Atorvastatin Acyl-β-D-glucuronide

Recent Advances in the Study of Atorvastatin Acyl-β-D-glucuronide (463962-58-5): Pharmacokinetics, Metabolism, and Clinical Implications

Atorvastatin Acyl-β-D-glucuronide (CAS: 463962-58-5) is a major metabolite of atorvastatin, a widely prescribed statin for managing hypercholesterolemia and reducing cardiovascular risk. Recent studies have focused on elucidating the pharmacokinetic properties, metabolic pathways, and potential clinical implications of this glucuronide conjugate. This research brief synthesizes the latest findings on Atorvastatin Acyl-β-D-glucuronide, highlighting its role in drug-drug interactions, variability in patient responses, and implications for personalized medicine.

A 2023 study published in Drug Metabolism and Disposition investigated the enzymatic formation of Atorvastatin Acyl-β-D-glucuronide, identifying UDP-glucuronosyltransferase (UGT) 1A3 and 2B7 as the primary isoforms responsible for its biosynthesis. The research demonstrated significant inter-individual variability in glucuronidation rates, attributed to genetic polymorphisms in these UGT enzymes. These findings underscore the importance of pharmacogenomic considerations in atorvastatin therapy, particularly in populations with high prevalence of relevant UGT variants.

Advanced analytical techniques, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled more precise characterization of Atorvastatin Acyl-β-D-glucuronide's structure and properties. A 2024 Journal of Pharmaceutical and Biomedical Analysis paper reported novel insights into its stability profile, revealing pH-dependent hydrolysis patterns that may influence its pharmacokinetic behavior in different gastrointestinal environments. This has important implications for understanding variable drug absorption and potential food effects in atorvastatin therapy.

Emerging evidence suggests that Atorvastatin Acyl-β-D-glucuronide may contribute to the pharmacological effects of atorvastatin beyond being simply an inactivation product. Biochemical Pharmacology (2024) reported that this metabolite exhibits measurable HMG-CoA reductase inhibitory activity, though at significantly lower potency than the parent drug. This finding challenges the traditional view of glucuronide metabolites as pharmacologically inert and suggests they may contribute to the overall therapeutic profile of atorvastatin.

Clinical pharmacokinetic studies have revealed that Atorvastatin Acyl-β-D-glucuronide undergoes enterohepatic recirculation, which may prolong atorvastatin's pharmacological activity. A 2023 clinical trial published in Clinical Pharmacology & Therapeutics demonstrated that inhibition of intestinal β-glucuronidase can significantly alter the plasma concentration-time profile of both atorvastatin and its glucuronide metabolite, suggesting potential strategies for optimizing dosing regimens.

The potential for drug-drug interactions involving Atorvastatin Acyl-β-D-glucuronide has become an area of active investigation. Recent work has shown that several commonly prescribed medications, including HIV protease inhibitors and certain antibiotics, can significantly inhibit UGT-mediated formation of this metabolite, potentially altering atorvastatin's efficacy and safety profile. These findings emphasize the need for careful consideration of concomitant medications in patients receiving atorvastatin therapy.

In conclusion, recent research on Atorvastatin Acyl-β-D-glucuronide (463962-58-5) has provided valuable insights into its formation, properties, and clinical significance. The accumulating evidence suggests that this metabolite plays a more complex role in atorvastatin pharmacology than previously recognized, influencing drug interactions, inter-patient variability, and possibly contributing to therapeutic effects. Further research is needed to fully elucidate its clinical implications and potential applications in personalized medicine approaches for cardiovascular disease management.